Cas no 172606-22-3 (1,4-Bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzene)

1,4-Bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzene structure
172606-22-3 structure
Product Name:1,4-Bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzene
CAS No:172606-22-3
MF:C18H22N4
MW:294.394083499908
CID:3044180
PubChem ID:15190537
Update Time:2025-04-21

1,4-Bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(benzene-1,4-diyldimethylene)-bis(3,5-dimethyl-1H-pyrazole)
    • 172606-22-31,1'-(benzene-1,4-diyldimethylene)-bis(3,5-dimethyl-1H-pyrazole)
    • 1,4-Bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzene
    • YSZC645
    • 1,1'-(benzene-1,4-diyldimethylene)bis(3,5-dimethyl-1h-pyrazole)
    • 1-[[4-[(3,5-dimethylpyrazol-1-yl)methyl]phenyl]methyl]-3,5-dimethylpyrazole
    • CS-0110396
    • 1-({4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}methyl)-3,5-dimethyl-1H-pyrazole
    • 172606-22-3
    • 1-({4-[(3,5-dimethylpyrazol-1-yl)methyl]phenyl}methyl)-3,5-dimethylpyrazole
    • BS-46828
    • F74603
    • Inchi: 1S/C18H22N4/c1-13-9-15(3)21(19-13)11-17-5-7-18(8-6-17)12-22-16(4)10-14(2)20-22/h5-10H,11-12H2,1-4H3
    • InChI Key: WFBNAEBBFHASFJ-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)CC1C=CC(=CC=1)CN1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 294.18444672 g/mol
  • Monoisotopic Mass: 294.18444672 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.6
  • Molecular Weight: 294.4

1,4-Bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzene Pricemore >>

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